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Compound of Interest

Compound Name: Dimethyladipate

Cat. No.: B125988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl adipate (DMA), identified by CAS number 627-93-0, is the organic compound with the

formula (CH₂)₄(COOCH₃)₂. It is the dimethyl ester of adipic acid. DMA is a colorless, oily liquid

with a mild, pleasant odor. While its primary applications are industrial, serving as a plasticizer,

a solvent for paint stripping and resins, and a chemical intermediate, its toxicological and

environmental fate are of significant interest to researchers and safety professionals.[1] This

guide provides an in-depth overview of the chemical properties and safety data for dimethyl

adipate, including detailed experimental methodologies for key assessments.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of dimethyl adipate are summarized in

the table below. These properties are crucial for its handling, application, and in predicting its

environmental distribution.
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Property Value Reference

Molecular Formula C₈H₁₄O₄ [2]

Molecular Weight 174.19 g/mol [1][2]

Appearance Colorless liquid [1][2][3]

Odor Mild nutty odor [2]

Melting Point 8 °C (46.4 °F) [2][3][4]

Boiling Point 109-110 °C at 14 mmHg [2][3][5][4]

Flash Point 107 °C (225 °F) (closed cup) [3]

Density 1.062 g/mL at 20 °C [2][5]

Vapor Pressure 0.06 mmHg at 20 °C [5][4]

Water Solubility <1 g/L

Solubility Soluble in alcohol and ether. [2][3]

logP (Octanol-Water Partition

Coefficient)
1.03 [3]

Refractive Index 1.428 at 20 °C [2][3]

Autoignition Temperature 360 °C (680 °F) [5][4]

Explosive Limits 0.81 - 8.1 % (V) [2][6]

Safety and Toxicological Data
The safety profile of dimethyl adipate is essential for risk assessment in occupational and

environmental contexts. The following table summarizes key toxicological data.
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Endpoint Value Species Method Reference

Acute Oral LD50 > 5,000 mg/kg Rat

OECD Test

Guideline 401

(similar)

[7]

Acute Dermal

LD50
> 2,000 mg/kg Rat

OECD Test

Guideline 402
[8]

Acute Inhalation

LC50
No data available

Skin Irritation
Not classified as

a skin irritant
Rabbit

OECD Test

Guideline 404

(similar)

[9]

Eye Irritation
Not classified as

an eye irritant
Rabbit

OECD Test

Guideline 405

(similar)

[9]

Genotoxicity

(Bacterial

Reverse

Mutation Assay)

Not mutagenic
OECD Test

Guideline 471
[8]

Reproductive/De

velopmental

Toxicity (NOAEL)

300 mg/kg/day

(developmental)
Rat

Read-across

from diisobutyl

adipate (OECD

421)

[8]

Reproductive/De

velopmental

Toxicity (NOAEL)

1000 mg/kg/day

(fertility)
Rat

Read-across

from diisobutyl

adipate (OECD

421)

[8]

Hazard Statements: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), dimethyl adipate is generally not classified as hazardous.[4][7]

However, some safety data sheets may indicate it is harmful to aquatic life.[9][10]
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Personal Protective Equipment (PPE): When handling dimethyl adipate, it is recommended to

use:

Eye/Face Protection: Safety glasses or goggles.[5][11]

Skin Protection: Protective gloves (e.g., butyl rubber).[5][11]

Respiratory Protection: Not typically required with adequate ventilation. In case of insufficient

ventilation, a suitable respirator should be worn.[7]

Experimental Protocols
Detailed methodologies for key toxicological and environmental fate studies are based on

internationally recognized OECD guidelines.

Acute Dermal Toxicity (as per OECD Test Guideline 402)
This protocol is designed to assess the potential adverse effects of a substance following a

single, short-term dermal exposure.

Workflow for Acute Dermal Toxicity Testing (OECD 402).

Reproduction/Developmental Toxicity Screening Test (as
per OECD Test Guideline 421)
This screening test provides information on the potential effects of a substance on reproductive

performance and the development of offspring.
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Pre-mating Phase (2 weeks)

Mating Phase (up to 2 weeks)

Gestation and Lactation

Termination and Analysis

Select male and female rats

Assign to control and at least 3 dose groups

Administer dimethyl adipate daily to males Administer dimethyl adipate daily to females

Pair one male with one female

Check for evidence of mating daily

Continue daily dosing of females through gestation

Allow females to litter and nurse their pups

Continue dosing females until day 13 post-partum

Examine pups for clinical signs, body weight, and anogenital distance

Euthanize adults and pups

Conduct gross necropsy and histopathology of reproductive organs

Click to download full resolution via product page

Workflow for Reproduction/Developmental Toxicity Screening (OECD 421).
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Ready Biodegradability (as per OECD Test Guideline
301)
This series of methods evaluates the potential for a chemical to be rapidly biodegraded by

microorganisms under aerobic aquatic conditions. The CO₂ Evolution Test (301B) is a common

method.

Test Setup

Incubation (28 Days)

Analysis

Prepare mineral medium and add inoculum (e.g., activated sludge)

Add dimethyl adipate to test vessels (known concentration)

Prepare control (inoculum only) and reference (e.g., sodium benzoate) vessels

Incubate vessels in the dark at 20-25°C with continuous aeration (CO₂-free air)

Trap evolved CO₂ in a suitable absorbent (e.g., Ba(OH)₂ or NaOH)

Periodically measure the amount of CO₂ produced (e.g., by titration)

Calculate the percentage of biodegradation based on the theoretical CO₂ production
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Click to download full resolution via product page

Workflow for Ready Biodegradability Test (OECD 301B).

Reactivity Profile
Dimethyl adipate is an ester.[2] As such, it can react with acids to liberate heat along with adipic

acid and methanol.[2] Strong oxidizing acids may cause a vigorous, exothermic reaction.[2]

Heat is also generated by its interaction with caustic solutions.[2] Mixing with alkali metals and

hydrides can generate flammable hydrogen gas.[2] It is incompatible with strong oxidizing

agents, acids, bases, and reducing agents.[2]

Environmental Fate
If released into the environment, dimethyl adipate's fate is governed by its physical and

chemical properties. With a vapor pressure of 0.06 mm Hg at 25 °C, it will exist primarily as a

vapor in the atmosphere.[3] In the atmosphere, it is expected to be degraded by reaction with

photochemically-produced hydroxyl radicals, with an estimated half-life of 4 days.[3] If released

to soil, dimethyl adipate is expected to have very high mobility based on an estimated Koc of

11.[3]

Conclusion
Dimethyl adipate is a widely used industrial chemical with a well-characterized profile of

chemical and physical properties. Toxicological data indicate a low order of acute toxicity. While

not classified as a skin or eye irritant, appropriate personal protective equipment should be

used during handling to minimize exposure. Standardized testing protocols, such as those from

the OECD, provide a robust framework for assessing its safety and environmental impact. Its

high mobility in soil and moderate persistence in the atmosphere are key considerations for its

environmental risk assessment. This guide provides a foundational understanding for

professionals working with or studying this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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